Cas no 104774-95-0 (2-(3-Chlorophenoxy)ethylamine Hydrochloride)

• Product Name: 2-(3-Chlorophenoxy)ethylamine Hydrochloride
• CAS No: 104774-95-0
• MDL: MFCD11732332
• CID: 4569529
• Update Time: 2025-05-24

2-(3-Chlorophenoxy)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenoxy)ethylamine Hydrochloride

• MDL： MFCD11732332
• Inchi： InChI=1S/C8H10ClNO.ClH/c9-7-2-1-3-8(6-7)11-5-4-10;/h1-3,6H,4-5,10H2;1H
• InChI Key： VJRYQIPOHRVGPA-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)OCCN)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-Chlorophenoxy)ethylamine Hydrochloride

Comprehensive Overview of 2-(3-Chlorophenoxy)ethylamine Hydrochloride (CAS No. 104774-95-0)

2-(3-Chlorophenoxy)ethylamine Hydrochloride (CAS No. 104774-95-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a chlorophenoxy moiety linked to an ethylamine group, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly in modulating neurotransmitter systems or designing targeted therapies.

The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for laboratory and industrial-scale applications. Recent trends in AI-driven drug discovery have amplified interest in such intermediates, as computational models prioritize structurally diverse building blocks. Searches for "phenoxyethylamine derivatives" and "chloro-substituted amine synthesis" reflect growing demand for this chemical class.

From a synthetic chemistry perspective, 104774-95-0 demonstrates remarkable versatility. The 3-chlorophenoxy group provides electron-withdrawing characteristics that influence reaction pathways, while the protonated amine facilitates salt formation. These properties align with current industry priorities around "green chemistry alternatives" and "atom-efficient synthesis," as evidenced by increasing patent filings involving similar structures.

Analytical characterization of 2-(3-Chlorophenoxy)ethylamine Hydrochloride typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The scientific community shows particular interest in its spectral fingerprints, with search queries like "NMR peaks for chlorophenoxy compounds" gaining traction. This data proves crucial for quality control in pharmaceutical manufacturing where impurity profiling is mandatory.

Material science applications are emerging for this compound, particularly in designing functionalized polymers. The aromatic chlorine atom enables subsequent cross-coupling reactions, while the amine group permits conjugation with various substrates. Such dual functionality explains rising Google Trends data for "amine-modified polymeric materials" and related terms.

Storage and handling protocols for CAS 104774-95-0 follow standard laboratory practices for amine hydrochlorides. While not classified as hazardous under normal conditions, proper chemical compatibility assessments remain essential when designing experimental workflows. Recent forum discussions emphasize "best practices for amine salt storage" as a frequently searched topic among laboratory technicians.

The compound's role in medicinal chemistry continues to expand, with particular relevance to central nervous system targets. Its structural similarity to neurotransmitter precursors makes it valuable for investigating "GPCR modulation" - a hot topic in neuroscience research. Database analytics reveal growing cross-references between this compound and studies on receptor binding affinity optimization.

Industrial scale production of 2-(3-Chlorophenoxy)ethylamine HCl employs optimized routes that minimize byproducts. Process chemists increasingly search for "high-yield amine hydrochloride synthesis" methods, reflecting industry's focus on cost-effective manufacturing. The compound's shelf stability and well-defined crystallization behavior contribute to its reliability as a commercial reagent.

Environmental fate studies indicate that chlorophenoxy compounds undergo predictable degradation pathways under appropriate conditions. This characteristic aligns with modern "benign by design" initiatives in chemical development. Regulatory databases show increasing documentation of such environmental profiles for similar structures.

Future research directions may explore the compound's potential in bioconjugation chemistry, particularly for diagnostic applications. The intersection between "small molecule probes" and "targeted imaging agents" represents a rapidly growing niche where such building blocks could prove invaluable. Patent analytics suggest rising innovation in this application space.